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Compound of Interest

Compound Name: 4-(6-Hydroxyhexyloxy)phenol

Cat. No.: B114777 Get Quote

4-(6-Hydroxyhexyloxy)phenol belongs to the phenol family, a class of compounds requiring

careful handling due to their inherent toxicity. While specific toxicological data for this

compound is limited, the general characteristics of phenols and available hazard information

necessitate treating it as hazardous waste. The primary guiding principle is the precautionary

principle: in the absence of complete data, we assume a hazard profile similar to related, well-

studied compounds like phenol. Phenol is known to be toxic, corrosive, and an environmental

hazard.[1][2][3]

Available safety data for 4-((6-Hydroxyhexyl)oxy)phenol and related phenolic compounds

indicate several key hazards that directly inform our disposal protocol.[4][5]

Property Value Source

CAS Number 142627-91-6 [6][7]

Molecular Formula C12H18O3 [7][8]

Molecular Weight 210.27 g/mol [8]

Signal Word Warning [4]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[4][9]
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These hazards underscore the necessity of preventing release into the environment and

minimizing personnel exposure through meticulous handling and disposal procedures.

The Disposal Workflow: A Step-by-Step Protocol
Proper disposal is a multi-step process that begins with waste segregation at the point of

generation and ends with compliant removal by certified professionals. Adherence to this

workflow is critical for ensuring laboratory safety and regulatory compliance.

Required Personal Protective Equipment (PPE)
Before handling the chemical or its waste, ensure you are wearing the appropriate PPE. The

choice of PPE is dictated by the potential for splashes, inhalation, and skin contact.

Eye Protection: Chemical splash goggles are mandatory. If there is a significant splash risk,

a face shield should be worn in addition to goggles.[1]

Hand Protection: Double-gloving is recommended. Use a utility-grade glove (e.g., neoprene

or butyl rubber) over a standard nitrile glove for incidental contact. Change gloves

immediately if contamination occurs.[1][2]

Body Protection: A fully buttoned lab coat must be worn. For larger quantities or situations

with a high splash potential, a chemically resistant apron is also required.[1]

Ventilation: All handling of 4-(6-Hydroxyhexyloxy)phenol, including waste preparation,

must be conducted inside a certified chemical fume hood to prevent inhalation of any dust or

vapors.[2][10]

Waste Segregation and Collection
Proper segregation prevents accidental mixing of incompatible chemicals and ensures the

waste is handled correctly by disposal services.

Step 1: Designate a Hazardous Waste Container Use a dedicated, sealable, and chemically

compatible container for all 4-(6-Hydroxyhexyloxy)phenol waste. Puncture-proof containers

are preferred.[10] The container must be in good condition and have a secure, tight-fitting lid.

[11]
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Step 2: Collect All Contaminated Materials This includes:

Unused or expired 4-(6-Hydroxyhexyloxy)phenol: Do not dispose of the pure chemical in

regular trash.

Contaminated Labware: Pipette tips, Eppendorf tubes, and other disposable items that have

come into contact with the chemical must be collected as hazardous waste.[10][11]

Contaminated PPE: Used gloves, bench paper, and any other absorbent material used for

cleanup of minor spills should be placed in the designated waste container.[11]

Step 3: Label the Waste Container The container must be clearly labeled with a "Hazardous

Waste" tag.[10] The label must include:

The full chemical name: "4-(6-Hydroxyhexyloxy)phenol"

The associated hazards (e.g., "Toxic," "Irritant")

The date the waste was first added to the container.

Step 4: Store the Waste Container Properly Keep the hazardous waste container sealed when

not in active use.[10] Store it in a designated, well-ventilated secondary containment area,

away from incompatible materials and ignition sources.[2]

Disposal Procedure
Crucially, chemical waste such as 4-(6-Hydroxyhexyloxy)phenol must never be disposed of

down the sink or in the regular trash.[2][10] This is to prevent contamination of waterways and

harm to aquatic life, as phenolic compounds are known to be ecotoxic.[3]

The disposal of this chemical waste is governed by local, state, and federal regulations. In the

United States, the Environmental Protection Agency (EPA) classifies hazardous wastes. While

4-(6-Hydroxyhexyloxy)phenol is not specifically listed, it would likely be classified as a

hazardous waste based on its toxic characteristics.[12]

The only acceptable method of disposal is through your institution's Environmental Health &

Safety (EHS) department or a licensed hazardous waste disposal contractor.
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Action: Once your hazardous waste container is approximately 90% full, submit a request for a

hazardous waste pickup according to your institution's established procedures.[10]

Emergency Procedures: Spill and Exposure
Management
Accidents can happen, and preparedness is key to mitigating risks.

Spill Cleanup
Small Spills (<50 mL): If you are trained and comfortable doing so, you can clean up a small

spill.[11]

Ensure you are wearing the appropriate PPE.

Secure and ventilate the area.[13]

Absorb the spill with an inert absorbent material, such as vermiculite, sand, or a spill pad.

Carefully collect the absorbent material and any contaminated debris. Place it in your

designated hazardous waste container.[13]

Decontaminate the spill area with soap and water.[13]

Large Spills (>50 mL):

Do not attempt to clean up a large spill yourself.[13]

Immediately alert others in the lab and evacuate the area.

Contact your institution's EHS or emergency response team for assistance.[13]

Personnel Exposure
Skin Contact: This is a serious exposure route. Immediately remove any contaminated

clothing and rinse the affected skin with water for at least 15 minutes.[1] Seek immediate

medical attention. Some laboratories working with phenols keep a first aid kit with

polyethylene glycol (PEG 300 or 400) for decontamination.[1]
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Eye Contact: Go to the nearest emergency eyewash station and flush your eyes for at least

15 minutes, holding your eyelids open.[1] Seek immediate medical attention.

Inhalation: Move to fresh air immediately. If you experience any difficulty breathing, seek

immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. Rinse your mouth with water and seek immediate

medical attention.[3]

For any exposure, no matter how minor it may seem, it is crucial to seek a medical evaluation.

[11]

Disposal Decision Workflow
The following diagram illustrates the critical decision points in the disposal process for 4-(6-
Hydroxyhexyloxy)phenol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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